N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]furan-3-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]furan-3-carboxamide
• InChI: InChI=1S/C17H15NO3S/c19-15(10-18-17(20)14-7-8-21-11-14)12-3-5-13(6-4-12)16-2-1-9-22-16/h1-9,11,15,19H,10H2,(H,18,20)
• InChI Key: HYCGJJUBBZIZDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(C=C2)C(CNC(=O)C3=COC=C3)O
• Molecular Formula: C17H15NO3S
• Molecular Weight: 313.4 g/mol

Description

N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]furan-3-carboxamide is a synthetic compound that has shown potential in scientific research applications.

Mechanism of Action

The mechanism of action of N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]furan-3-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]furan-3-carboxamide has been shown to have several biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce the production of pro-inflammatory cytokines, which can help to reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]furan-3-carboxamide in lab experiments is its potential anti-cancer and anti-inflammatory properties. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain experiments.

Future Directions

There are several future directions for the study of N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]furan-3-carboxamide. One direction is to further investigate its mechanism of action and identify potential targets for its use in cancer and inflammation research. Another direction is to explore its potential use in combination with other drugs to enhance its effects. Additionally, studies could be conducted to investigate its potential use in other disease areas, such as neurodegenerative diseases.

Synthesis Methods

The synthesis of N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]furan-3-carboxamide involves the condensation of 2-(4-thiophen-2-ylphenyl)ethanol with furan-3-carboxylic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[2-Hydroxy-2-(4-thiophen-2-ylphenyl)ethyl]furan-3-carboxamide has been found to have potential in various scientific research applications. It has been studied for its anti-inflammatory and anti-cancer properties. In one study, it was found to inhibit the growth of cancer cells in vitro and in vivo by inducing cell cycle arrest and apoptosis. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.